Cas no 18209-61-5 (Silane,dimethyl(1-methylethyl)-)

• Product Name: Silane,dimethyl(1-methylethyl)-
• CAS No: 18209-61-5
• MF: C₅H₁₃Si
• MW: 101.242222547531
• CID: 122840
• Update Time: 2025-05-22

Silane,dimethyl(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Silane,dimethyl(1-methylethyl)-
• Isopropyl Dimethylsilane
• dimethyl(propan-2-yl)silicon
• 2,3-Dimethyl-2-silabutan
• dimethyl(isopropyl)silane
• Silane,dimethyl(1-methylethyl)
• ISOPROPYLDIMETHYLSILANE

• Inchi： 1S/C5H13Si/c1-5(2)6(3)4/h5H,1-4H3
• InChI Key： KMUIVDDMCZNNEJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)C(C)C |^1:0|

Computed Properties

• Exact Mass: 102.08600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.724 g/mL at 25 °C(lit.)
• Boiling Point: 66-67 °C(lit.)
• Flash Point: Fahrenheit: -22 ° f
  Celsius: -30 ° c
  
• Refractive Index: n20/D 1.391(lit.)
• PSA: 0.00000
• LogP: 1.88310
• Solubility: Not determined

Silane,dimethyl(1-methylethyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：3.1
• Risk Phrases：R11
• HazardClass：3.1
• PackingGroup：I
• Hazard Level：3.1

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Silane,dimethyl(1-methylethyl)-

Silane,dimethyl(1-methylethyl)- (CAS No. 18209-61-5): Properties, Applications, and Industry Insights

Silane,dimethyl(1-methylethyl)- (CAS No. 18209-61-5) is a specialized organosilicon compound that has garnered significant attention in various industrial applications. This chemical, also known as isopropyldimethylsilane, belongs to the broader family of alkylsilanes, which are widely used in surface modification, adhesion promotion, and as precursors for more complex silicon-based materials.

The molecular structure of Silane,dimethyl(1-methylethyl)- features a silicon atom bonded to two methyl groups and one isopropyl group, giving it unique chemical properties. This configuration makes it particularly valuable in applications requiring controlled reactivity and specific surface interactions. Recent trends in green chemistry and sustainable materials have increased interest in such compounds due to their potential in eco-friendly formulations.

One of the most searched questions about dimethyl(1-methylethyl)silane relates to its role in surface treatment technologies. The compound's ability to form stable bonds with various substrates makes it ideal for creating water-repellent coatings, improving adhesion in composite materials, and modifying surface energies in precision manufacturing. These properties align well with current industry demands for high-performance coatings and advanced material interfaces.

In the field of electronics manufacturing, Silane,dimethyl(1-methylethyl)- has shown promise as a precursor for thin film deposition processes. Its controlled decomposition characteristics make it suitable for chemical vapor deposition (CVD) applications, particularly in the production of semiconductor devices. This connection to emerging technologies has made it a subject of numerous research papers and patent applications in recent years.

The synthesis and handling of isopropyldimethylsilane require specialized knowledge due to its reactivity with moisture and oxygen. Manufacturers typically employ rigorous quality control measures to ensure product consistency, addressing another common search query about silane purity standards. The compound's stability can be enhanced through proper storage conditions, typically under inert atmospheres in sealed containers.

Market analysis reveals growing demand for Silane,dimethyl(1-methylethyl)- in Asia-Pacific regions, particularly for applications in automotive coatings and electronic encapsulation. This trend correlates with the expansion of these industries in developing economies and the increasing adoption of high-tech manufacturing processes. Industry reports suggest a compound annual growth rate (CAGR) of approximately 5-7% for similar specialty silanes over the next five years.

From a research perspective, dimethyl(1-methylethyl)silane continues to attract attention for its potential in nanotechnology applications. Its molecular structure allows for precise surface functionalization at the nanoscale, making it valuable in developing self-assembled monolayers (SAMs) and other advanced material systems. These applications align with current scientific priorities in materials science and nanoscale engineering.

The environmental profile of Silane,dimethyl(1-methylethyl)- has become another frequently searched topic. While the compound requires careful handling, its potential for creating more durable materials that reduce waste and energy consumption in various applications contributes to sustainability goals. This aspect has become particularly relevant as industries seek eco-friendly alternatives to traditional materials and processes.

Quality specifications for isopropyldimethylsilane typically include parameters such as purity (often ≥98%), water content, and metal impurities. These specifications address common purchaser concerns about material consistency and performance reliability in end-use applications. The development of analytical methods for precise characterization of such silanes remains an active area of research in analytical chemistry.

Future developments surrounding Silane,dimethyl(1-methylethyl)- are likely to focus on expanding its applications in energy storage systems and flexible electronics. The compound's unique properties make it a candidate for improving interface characteristics in lithium-ion batteries and printed electronics, areas that represent significant growth opportunities in coming years.

For researchers and industrial users seeking technical information about dimethyl(1-methylethyl)silane, key data points include its boiling point (typically around 85-90°C), density (approximately 0.72 g/mL at 25°C), and refractive index. These physical properties are crucial for process design and optimization in various applications, addressing another set of common search queries about silane physical characteristics.

The commercial availability of Silane,dimethyl(1-methylethyl)- through specialty chemical suppliers has expanded in recent years, reflecting growing industrial adoption. Procurement specialists often search for information about packaging options (typically available in cylinders or drums) and global supply chains for such specialty chemicals. The development of reliable distribution networks has been essential for supporting its use across different industries and geographic regions.

From a safety perspective, proper handling procedures for isopropyldimethylsilane emphasize the importance of adequate ventilation and personal protective equipment. These precautions address common workplace safety queries while ensuring compliance with various regional chemical handling regulations. The compound's material safety data sheet (MSDS) provides detailed guidance for safe storage and handling practices.

In conclusion, Silane,dimethyl(1-methylethyl)- (CAS No. 18209-61-5) represents an important specialty chemical with diverse applications across multiple high-tech industries. Its unique combination of properties continues to drive innovation in material science and surface engineering, while growing market demand reflects its increasing industrial importance. As research advances and new applications emerge, this compound is likely to maintain its relevance in cutting-edge technologies and sustainable material solutions.